Cas no 83783-69-1 (1-(4-Fluorobenzyl)-1H-benzo[d]imidazol-2-amine)

1-(4-Fluorobenzyl)-1H-benzo[d]imidazol-2-amine is a synthetic organic compound featuring a 1H-benzo[d]imidazol-2-amine core with a 4-fluorobenzyl substituent. This compound exhibits potent biological activity and is suitable for research applications in drug discovery and medicinal chemistry. Its structural features provide unique electronic properties that may be advantageous in designing novel therapeutic agents.

1-(4-Fluorobenzyl)-1H-benzo[d]imidazol-2-amine structure

83783-69-1 structure

Product Name:1-(4-Fluorobenzyl)-1H-benzo[d]imidazol-2-amine

CAS No:83783-69-1

MF:C₁₄H₁₂FN₃

MW:241.263586044312

MDL:MFCD00667027

CID:727728

PubChem ID:3019305

Update Time:2025-10-31

1-(4-Fluorobenzyl)-1H-benzo[d]imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 1-(4-Fluorobenzyl)-1H-benzo[d]imidazol-2-amine
- 1-(4-Fluorophenylmethyl)-2-aminobenzimidazole
- 1H-Benzimidazol-2-amine,1-[(4-fluorophenyl)methyl]-
- 1-(4-fluorobenzyl)-1H-benzimidazol-2-amine(SALTDATA: FREE)
- 1-(4-fluorophenylmethyl)-1H-benzimidazol-2-amine
- XEARVXVLEKCISU-UHFFFAOYSA-N
- SR-01000944703
- MFCD00667027
- EINECS 280-803-2
- AKOS003662796
- NS00061910
- 1-(4-fluorobenzyl)-1H-benzimidazol-2-amine
- DTXCID6031627
- Z367659476
- SCHEMBL9630558
- FT-0602555
- CAS-83783-69-1
- EN300-370814
- 1-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-amine
- Tox21_113754
- (4-fluorophenylmethyl]-1H-benzimidazol-2-amine
- NCGC00253625-01
- 1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-amine
- 83783-69-1
- A840650
- SR-01000944703-1
- 1-[(4-fluorophenyl)methyl]benzimidazol-2-amine
- 2-Amino-1-((4-fluorophenyl)methyl)-1H-benzimidazole
- AT-057/43468146
- DTXSID5057838
- CHEMBL3183133
- MDL： MFCD00667027
- Inchi： 1S/C14H12FN3/c15-11-7-5-10(6-8-11)9-18-13-4-2-1-3-12(13)17-14(18)16/h1-8H,9H2,(H2,16,17)
- InChI Key： XEARVXVLEKCISU-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CN1C(N)=NC2C=CC=CC1=2

Computed Properties

Exact Mass: 241.102
Monoisotopic Mass: 241.102
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 43.8A^2

Experimental Properties

Density: 1.28
Boiling Point: 456.7°C at 760 mmHg
Flash Point: 230°C
Refractive Index: 1.647

1-(4-Fluorobenzyl)-1H-benzo[d]imidazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB220633-1g	1-(4-Fluorobenzyl)-1H-benzimidazol-2-amine, 95%; .	83783-69-1	95%	1g	€244.00	2025-04-16
abcr	AB220633-5g	1-(4-Fluorobenzyl)-1H-benzimidazol-2-amine, 95%; .	83783-69-1	95%	5g	€794.50	2025-04-16
abcr	AB220633-10g	1-(4-Fluorobenzyl)-1H-benzimidazol-2-amine, 95%; .	83783-69-1	95%	10g	€1484.50	2025-04-16
abcr	AB220633-1 g	1-(4-Fluorobenzyl)-1H-benzimidazol-2-amine, 95%; .	83783-69-1	95%	1 g	€244.00	2023-07-20
abcr	AB220633-5 g	1-(4-Fluorobenzyl)-1H-benzimidazol-2-amine, 95%; .	83783-69-1	95%	5 g	€794.50	2023-07-20
abcr	AB220633-10 g	1-(4-Fluorobenzyl)-1H-benzimidazol-2-amine, 95%; .	83783-69-1	95%	10 g	€1,484.50	2023-07-20
Enamine	EN300-370814-0.05g	1-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-amine	83783-69-1	95.0%	0.05g	$40.0	2025-02-20
Enamine	EN300-370814-0.1g	1-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-amine	83783-69-1	95.0%	0.1g	$60.0	2025-02-20
Enamine	EN300-370814-0.25g	1-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-amine	83783-69-1	95.0%	0.25g	$86.0	2025-02-20
Enamine	EN300-370814-0.5g	1-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-amine	83783-69-1	95.0%	0.5g	$135.0	2025-02-20